Cas no 87075-62-5 (13-Docosenamide,N-(9Z)-9-octadecenyl-, (13Z)- (9CI))

• Product Name: 13-Docosenamide,N-(9Z)-9-octadecenyl-, (13Z)- (9CI)
• CAS No: 87075-62-5
• MF: C₄₀H₇₇NO
• MW: 588.045492887497
• CID: 724902
• PubChem ID: 44151328
• Update Time: 2025-04-19

13-Docosenamide,N-(9Z)-9-octadecenyl-, (13Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 13-Docosenamide,N-(9Z)-9-octadecenyl-, (13Z)- (9CI)
• (Z,Z)-N-octadec-9-enyldocos-13-enamide
• 87075-62-5
• n-oleyl erucamide
• SCHEMBL3375086
• 13-Docosenamide, N-(9Z)-9-octadecenyl-, (13Z)-
• DTXSID601248170
• EINECS 289-297-8

• Inchi： 1S/C40H77NO/c1-3-5-7-9-11-13-15-17-19-21-22-23-24-26-28-30-32-34-36-38-40(42)41-39-37-35-33-31-29-27-25-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-39H2,1-2H3,(H,41,42)/b19-17-,20-18-
• InChI Key： SFUDABXTUIYDDF-CLFAGFIQSA-N
• SMILES： O=C(CCCCCCCCCCC/C=C\CCCCCCCC)NCCCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 587.601
• Monoisotopic Mass: 587.601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 42
• Rotatable Bond Count: 35
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 17.1

Experimental Properties

• Density: 0.862
• Boiling Point: 679.2°C at 760 mmHg
• Flash Point: 421°C
• Refractive Index: 1.472